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Introduction

Paclitaxel octadecanedioate (ODDA-PTX), a novel prodrug of the widely used
chemotherapeutic agent paclitaxel, has emerged as a promising candidate in oncology
research. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and relevant experimental protocols. By conjugating paclitaxel with
1,18-octadecanedioic acid, ODDA-PTX is designed for enhanced drug delivery through its non-
covalent binding to human serum albumin (HSA). This interaction facilitates targeted delivery to
tumors that overexpress fatty acid transporters, potentially improving the therapeutic index
compared to conventional paclitaxel formulations.

Chemical Structure and Identification

Paclitaxel octadecanedioate is formed by the esterification of the C-2' hydroxyl group of
paclitaxel with one of the carboxylic acid groups of 1,18-octadecanedioic acid.[1]
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Caption: Chemical structure of Paclitaxel Octadecanedioate.

Table 1: Chemical Identifiers

Identifier Value

18-[(1S,2R)-1-benzamido-3-
[[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-
diacetyloxy-2-benzoyloxy-1,9-dihydroxy-

IUPAC Name 10,14,17,17-tetramethyl-11-0x0-6-
oxatetracyclo[11.3.1.08,1°.0%,’Theptadec-13-en-
15-ylloxy]-3-oxo0-1-phenylpropan-2-yljoxy-18-
oxooctadecanoic acid[2]

Synonyms ODDA-PTX, PTX-FA18[3]
CAS Number 2089211-45-8[2]
Molecular Formula CesHs3NO17[2]

Molecular Weight 1150.3 g/mol [2]

Physicochemical Properties

Paclitaxel octadecanedioate is a white to off-white solid. As a prodrug, its activity is
dependent on the in vivo cleavage of the ester bond to release paclitaxel. A notable property is
its poor aqueous solubility, necessitating formulation strategies for administration.
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Table 2: Physicochemical Properties

Property Value Reference

Data not available for ODDA-
Melting Point PTX. For paclitaxel: 213-216 [4]
°C.

DMF: 30 mg/mLDMSO: 25
o mg/mLEthanol: 20
Solubility _ [5]
mg/mLDMF:PBS (pH 7.2)

(2:3): 0.25 mg/mL

White to off-white crystalline
Appearance _ [4]
powder (for Paclitaxel)

Biological Activity and Mechanism of Action

The biological activity of paclitaxel octadecanedioate is attributed to its active metabolite,
paclitaxel. Paclitaxel is a potent anti-cancer agent that functions by stabilizing microtubules,
which are crucial components of the cell's cytoskeleton. This stabilization disrupts the normal
dynamic process of microtubule assembly and disassembly, leading to cell cycle arrest at the
G2/M phase and subsequent apoptosis (programmed cell death).

ODDA-PTX itself does not promote tubulin polymerization. Its efficacy lies in its ability to bind to
human serum albumin (HSA), forming a non-covalent complex. This complex is then
transported to tumor tissues, which often have a high demand for fatty acids and overexpress
fatty acid transport proteins. This targeted delivery mechanism is believed to enhance the
accumulation of the drug at the tumor site while minimizing systemic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3026044?utm_src=pdf-custom-synthesis
https://www.jneonatalsurg.com/index.php/jns/article/download/7611/6621/24633
https://pubchem.ncbi.nlm.nih.gov/compound/Paclitaxel-octadecanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Paclitaxel-octadecanedioate
https://air.unimi.it/retrieve/handle/2434/1025884/2352166/Eur%20J%20Org%20Chem%20-%202024%20-%20Rositano%20-%20A%20Practical%20%20Scalable%20Synthesis%20of%201%2018%BFOctadecanedioic%20acid%BFPaclitaxel%20%20ODDA%BFPTX.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Paclitaxel
https://www.targetmol.cn/compound/paclitaxel_octadecanedioate
https://www.benchchem.com/product/b3026044#paclitaxel-octadecanedioate-chemical-structure-and-properties
https://www.benchchem.com/product/b3026044#paclitaxel-octadecanedioate-chemical-structure-and-properties
https://www.benchchem.com/product/b3026044#paclitaxel-octadecanedioate-chemical-structure-and-properties
https://www.benchchem.com/product/b3026044#paclitaxel-octadecanedioate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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